5-(3,5-Dichlorophenyl)-3-methyl-5-oxovaleric acid
Description
5-(3,5-Dichlorophenyl)-3-methyl-5-oxovaleric acid, also known as DCP-LA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to a class of compounds called cinnamic acid derivatives and has been shown to have a wide range of biological activities.
Scientific Research Applications
Metabolic Regulation by Brown and Beige Adipose Tissue
Research has shown that brown and beige adipose tissue, recognized as distinct endocrine organs, are functionally linked to skeletal muscle and adipose tissue metabolism. These tissues contribute to systemic energy expenditure through an interorgan signaling network. A study identified 3-methyl-2-oxovaleric acid, closely related to 5-(3,5-Dichlorophenyl)-3-methyl-5-oxovaleric acid, as a key molecule in this process. These metabolites, synthesized in browning adipocytes, play a significant role in inducing brown adipocyte-specific phenotypes in white adipocytes and enhancing mitochondrial oxidative energy metabolism in skeletal myocytes. This has implications for obesity and diabetes treatment (Whitehead et al., 2021).
Methodology in Pharmaceutical Analysis
In pharmaceuticals, 5-Chlorovaleroyl chloride (5-CVC), a derivative of 5-(3,5-Dichlorophenyl)-3-methyl-5-oxovaleric acid, is used as an alkylating agent. The impurity profile of 5-CVC is crucial as it impacts the quality of the final product. A study developed a specific GC-FID method for analyzing low-level impurities in 5-CVC, offering a robust approach that could be applicable to other acid chlorides or acid halides in pharmaceutical analysis (Tang et al., 2010).
Synthesis of Oxadiazoles
A study explored the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles from mono- or dichlorophenyl-substituted amidoxime, involving compounds related to 5-(3,5-Dichlorophenyl)-3-methyl-5-oxovaleric acid. This research contributed to the development of new methodologies for preparing these compounds, which are significant in various chemical applications (Yale & Spitzmiller, 1978).
properties
IUPAC Name |
5-(3,5-dichlorophenyl)-3-methyl-5-oxopentanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12Cl2O3/c1-7(3-12(16)17)2-11(15)8-4-9(13)6-10(14)5-8/h4-7H,2-3H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZLJPGFAMGSLCW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)C1=CC(=CC(=C1)Cl)Cl)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Cl2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3,5-Dichlorophenyl)-3-methyl-5-oxovaleric acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl {[3-cyano-4-(2-fluorophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate](/img/structure/B3012570.png)
![Ethyl 4-(4-methylphenyl)-2-[[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]amino]thiophene-3-carboxylate](/img/structure/B3012571.png)
![N-(4-acetamidophenyl)-2-((4-(2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide](/img/structure/B3012575.png)
![2-((3-(4-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(thiazol-2-yl)acetamide](/img/structure/B3012579.png)
![(E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-isopropoxybenzamide](/img/structure/B3012580.png)
![2-[(3-Methylthiophen-2-yl)methoxy]pyridine-3-carbonitrile](/img/structure/B3012584.png)
